Cas no 2680736-53-0 (1-Acetyl-3-methanesulfonylazetidine-3-carboxylic acid)

• Product Name: 1-Acetyl-3-methanesulfonylazetidine-3-carboxylic acid
• CAS No: 2680736-53-0
• MF: C₇H₁₁NO₅S
• MW: 221.230941057205
• CID: 5647609
• PubChem ID: 165939181
• Update Time: 2025-05-19

1-Acetyl-3-methanesulfonylazetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680736-53-0
• EN300-28274008
• 1-acetyl-3-methanesulfonylazetidine-3-carboxylic acid
• 1-Acetyl-3-methanesulfonylazetidine-3-carboxylic acid

• Inchi： 1S/C7H11NO5S/c1-5(9)8-3-7(4-8,6(10)11)14(2,12)13/h3-4H2,1-2H3,(H,10,11)
• InChI Key： UVLMRCGCQMWHRI-UHFFFAOYSA-N
• SMILES： S(C)(C1(C(=O)O)CN(C(C)=O)C1)(=O)=O

Computed Properties

• Exact Mass: 221.03579362g/mol
• Monoisotopic Mass: 221.03579362g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 100Ų

Additional information on 1-Acetyl-3-methanesulfonylazetidine-3-carboxylic acid

Introduction to 1-Acetyl-3-methanesulfonylazetidine-3-carboxylic acid (CAS No. 2680736-53-0)

1-Acetyl-3-methanesulfonylazetidine-3-carboxylic acid, identified by its CAS number 2680736-53-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the azetidine class, which is characterized by a five-membered heterocyclic structure containing nitrogen. The presence of both an acetyl group and a methanesulfonyl group on the azetidine ring imparts unique chemical properties, making it a valuable scaffold for the development of novel bioactive molecules.

The structural features of 1-Acetyl-3-methanesulfonylazetidine-3-carboxylic acid make it a promising candidate for further exploration in drug discovery. The acetyl group, typically found in many bioactive compounds, can participate in hydrogen bonding interactions and influence the compound's solubility and metabolic stability. On the other hand, the methanesulfonyl group introduces a strong electron-withdrawing effect, which can modulate the electronic properties of the molecule and potentially enhance its binding affinity to biological targets.

In recent years, there has been growing interest in azetidine derivatives due to their potential applications in treating various diseases. The five-membered nitrogen-containing ring is a common motif in pharmacologically active compounds, exhibiting diverse biological activities such as antimicrobial, anti-inflammatory, and anticancer effects. Researchers have been particularly intrigued by the ability of azetidine derivatives to interact with biological macromolecules, including enzymes and receptors, through their unique structural framework.

One of the most compelling aspects of 1-Acetyl-3-methanesulfonylazetidine-3-carboxylic acid is its versatility as a building block for medicinal chemistry. By modifying different functional groups or introducing additional substituents, chemists can generate a library of derivatives with tailored properties. This flexibility has led to several studies exploring its potential in inhibiting key enzymes involved in metabolic pathways or disrupting protein-protein interactions critical for disease progression.

Recent advancements in computational chemistry and molecular modeling have further enhanced the understanding of how 1-Acetyl-3-methanesulfonylazetidine-3-carboxylic acid interacts with biological targets. These computational approaches have allowed researchers to predict binding affinities, optimize molecular structures, and identify potential lead compounds for further development. Such methodologies are essential in accelerating the drug discovery process and reducing the time and cost associated with experimental trials.

The pharmaceutical industry has shown particular interest in developing small molecule inhibitors targeting enzymes that play a crucial role in cancer metabolism. Azetidine derivatives, including 1-Acetyl-3-methanesulfonylazetidine-3-carboxylic acid, have been investigated for their ability to disrupt pathways such as glycolysis and glutaminolysis, which are often upregulated in tumor cells. Preliminary studies suggest that these compounds can exhibit potent inhibitory effects on key metabolic enzymes without significant toxicity to normal cells.

Another area where 1-Acetyl-3-methanesulfonylazetidine-3-carboxylic acid shows promise is in the treatment of inflammatory diseases. Chronic inflammation is associated with various pathological conditions, including arthritis and cardiovascular disorders. Researchers have hypothesized that azetidine derivatives can modulate inflammatory pathways by inhibiting enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX). The unique structural features of this compound may enable it to bind to these enzymes with high selectivity, thereby minimizing side effects.

The synthesis of 1-Acetyl-3-methanesulfonylazetidine-3-carboxylic acid presents both challenges and opportunities for synthetic chemists. The preparation of azetidine rings often requires multi-step reactions involving cyclization and functional group transformations. However, recent innovations in synthetic methodologies have made it possible to produce these compounds more efficiently and in higher yields. Advances in catalytic processes and green chemistry principles have also contributed to making the synthesis more sustainable and environmentally friendly.

In conclusion, 1-Acetyl-3-methanesulfonylazetidine-3-carboxylic acid (CAS No. 2680736-53-0) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive scaffold for developing novel therapeutic agents targeting various diseases. As our understanding of biological mechanisms continues to evolve, compounds like this will play an increasingly important role in addressing unmet medical needs.